2-[(2-pyridinylsulfanyl)methyl]-3-[3-(trifluoromethyl)phenyl]-4(3H)-quinazolinone

• Molecular Formula: C21H14F3N3OS
• Molecular Weight: 413.4 g/mol
• IUPAC Name: 2-(pyridin-2-ylsulfanylmethyl)-3-[3-(trifluoromethyl)phenyl]quinazolin-4-one
• InChI: InChI=1S/C21H14F3N3OS/c22-21(23,24)14-6-5-7-15(12-14)27-18(13-29-19-10-3-4-11-25-19)26-17-9-2-1-8-16(17)20(27)28/h1-12H,13H2
• InChI Key: DEDZIKKOLOYXIE-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)N(C(=N2)CSC3=CC=CC=N3)C4=CC=CC(=C4)C(F)(F)F

Description

2-[(2-pyridinylsulfanyl)methyl]-3-[3-(trifluoromethyl)phenyl]-4(3H)-quinazolinone is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a member of the quinazolinone family of compounds, which have been extensively studied for their pharmacological properties.

Mechanism of Action

The mechanism of action of 2-[(2-pyridinylsulfanyl)methyl]-3-[3-(trifluoromethyl)phenyl]-4(3H)-quinazolinone is not fully understood. However, it has been reported to inhibit the activity of various enzymes and signaling pathways that are involved in cancer cell proliferation, inflammation, and viral replication. For example, this compound has been shown to inhibit the activity of the kinase AKT, which is involved in cell survival and growth. It has also been reported to inhibit the activity of the NF-κB signaling pathway, which is involved in inflammation and cancer.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(2-pyridinylsulfanyl)methyl]-3-[3-(trifluoromethyl)phenyl]-4(3H)-quinazolinone have been extensively studied in vitro and in vivo. In vitro studies have shown that this compound inhibits cancer cell proliferation, induces apoptosis, and inhibits inflammation. In vivo studies have shown that this compound inhibits tumor growth and reduces inflammation in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(2-pyridinylsulfanyl)methyl]-3-[3-(trifluoromethyl)phenyl]-4(3H)-quinazolinone in lab experiments include its high potency and selectivity for its target enzymes and signaling pathways. However, the limitations of using this compound include its poor solubility in aqueous solutions, which can limit its bioavailability and efficacy in vivo.

Future Directions

For research on 2-[(2-pyridinylsulfanyl)methyl]-3-[3-(trifluoromethyl)phenyl]-4(3H)-quinazolinone include exploring its potential therapeutic applications in other diseases, such as viral infections and autoimmune disorders. Additionally, further studies are needed to understand the mechanism of action of this compound and to optimize its pharmacological properties for in vivo applications. Finally, research on the synthesis of analogs of this compound may lead to the discovery of more potent and selective compounds for therapeutic use.

Synthesis Methods

The synthesis of 2-[(2-pyridinylsulfanyl)methyl]-3-[3-(trifluoromethyl)phenyl]-4(3H)-quinazolinone involves the reaction of 2-mercaptopyridine with 3-(trifluoromethyl)benzaldehyde in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with 2-chloromethylquinazolin-4(3H)-one to yield the final product. This synthesis method has been reported in various research articles and has been optimized for high yield and purity.

Scientific Research Applications

2-[(2-pyridinylsulfanyl)methyl]-3-[3-(trifluoromethyl)phenyl]-4(3H)-quinazolinone has been extensively studied for its potential therapeutic applications. It has been reported to exhibit anticancer, anti-inflammatory, and antiviral activities. In vitro studies have shown that this compound inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been reported to inhibit the replication of the hepatitis C virus and the Zika virus.